Cas no 2462730-54-5 (N-[1-(1-phenylethyl)piperidin-4-yl]methanesulfonamide)

• Product Name: N-[1-(1-phenylethyl)piperidin-4-yl]methanesulfonamide
• CAS No: 2462730-54-5
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 5329915
• PubChem ID: 165435214
• Update Time: 2025-10-31

N-[1-(1-phenylethyl)piperidin-4-yl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS040861971
• F6743-8719
• N-[1-(1-phenylethyl)piperidin-4-yl]methanesulfonamide
• 2462730-54-5

• Inchi： 1S/C14H22N2O2S/c1-12(13-6-4-3-5-7-13)16-10-8-14(9-11-16)15-19(2,17)18/h3-7,12,14-15H,8-11H2,1-2H3
• InChI Key： TXRIUGXQYGGPOZ-UHFFFAOYSA-N
• SMILES： S(C)(NC1CCN(C(C)C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 282.14019912g/mol
• Monoisotopic Mass: 282.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Additional information on N-[1-(1-phenylethyl)piperidin-4-yl]methanesulfonamide

N-[1-(1-phenylethyl)piperidin-4-yl]methanesulfonamide: A Comprehensive Overview

N-[1-(1-phenylethyl)piperidin-4-yl]methanesulfonamide, also known by its CAS number 2462730-54-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule combines a piperidine ring, a phenethyl group, and a methanesulfonamide moiety, making it a structurally complex and functionally versatile compound. Recent studies have highlighted its potential applications in drug discovery and development, particularly in the context of targeting specific biological pathways.

The chemical structure of N-[1-(1-phenylethyl)piperidin-4-yl]methanesulfonamide is characterized by a piperidine ring substituted at the 4-position with a phenethyl group and an N-methanesulfonamide substituent. The phenethyl group introduces aromaticity and hydrophobicity, while the methanesulfonamide moiety contributes to hydrogen bonding capacity and overall polarity. This balance of hydrophobic and hydrophilic properties makes the compound suitable for interactions with various biological targets, including enzymes and receptors.

Recent research has focused on the pharmacokinetic properties of CAS 2462730-54-5. Studies conducted in preclinical models have demonstrated moderate absorption and distribution profiles, suggesting potential for systemic bioavailability. Additionally, investigations into its metabolic stability have revealed that the compound undergoes phase II conjugation pathways, primarily involving glutathione transferase enzymes. These findings are critical for understanding its suitability as a drug candidate and inform strategies for optimizing its pharmacokinetic profile.

The biological activity of N-[1-(1-phenylethyl)piperidin-4-yl]methanesulfonamide has been explored in several contexts. In vitro assays have shown that it exhibits moderate inhibitory activity against certain kinases, making it a potential lead compound for therapeutic interventions targeting kinase-mediated diseases. Furthermore, preliminary studies in cellular models have indicated that the compound may modulate signaling pathways involved in inflammation and apoptosis, highlighting its potential role in anti-inflammatory and anticancer therapies.

From a synthetic perspective, the preparation of CAS 2462730-54-5 involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. Key steps include the synthesis of the piperidine intermediate, followed by alkylation with the phenethyl group and subsequent sulfonation to introduce the methanesulfonamide moiety. These synthetic strategies underscore the importance of modular synthesis in constructing complex molecules with defined stereochemical properties.

In conclusion, N-[1-(1-phenylethyl)piperidin-4-yli]methanesulfonamide (CAS 2462730-54-) represents a promising compound with diverse applications in chemical research and drug development. Its unique structure, coupled with favorable pharmacokinetic properties and emerging biological activities, positions it as a valuable tool for exploring novel therapeutic targets. Continued research into its mechanisms of action and optimization strategies will undoubtedly contribute to its advancement as a potential drug candidate.